Cas no 2229458-95-9 (tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate
• CAS No: 2229458-95-9
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6188886
• PubChem ID: 165701560
• Update Time: 2025-06-20

tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate
• EN300-1890725
• tert-butyl N-[1-(2-chloro-5-methylphenyl)-2-oxoethyl]carbamate
• 2229458-95-9

• Inchi： 1S/C14H18ClNO3/c1-9-5-6-11(15)10(7-9)12(8-17)16-13(18)19-14(2,3)4/h5-8,12H,1-4H3,(H,16,18)
• InChI Key： ZPFYSHPSQBVXQM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate (CAS No. 2229458-95-9)

Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229458-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural features of Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate, particularly the presence of a tert-butyl group, a chloro-substituted aromatic ring, and an oxoethyl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known sterically hindered alkyl group that enhances the lipophilicity of molecules, making them more soluble in lipids and thus facilitating membrane penetration. This characteristic is particularly valuable in drug design, as it can improve the bioavailability of therapeutic agents. In contrast, the chloro-substituted aromatic ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity. The oxoethyl moiety, part of the carbamate functional group, serves as a key pharmacophore in many bioactive compounds, often participating in hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery programs. For instance, preliminary docking studies have indicated that the chloro-substituted aromatic ring could interact with hydrophobic pockets of target proteins, while the tert-butyl group might stabilize binding through steric hindrance.

The synthesis of Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate involves multi-step organic reactions, typically starting from readily available precursors such as 2-chloro-5-methylbenzoic acid. The introduction of the carbamate group is often achieved through reactions with isocyanates or urea derivatives under controlled conditions. The presence of the tert-butyl group necessitates careful handling to prevent unwanted side reactions, such as elimination or rearrangement processes. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, have been employed to optimize yield and purity.

In terms of pharmaceutical applications, carbamates have been extensively studied for their potential as anticonvulsants, sedatives, and muscle relaxants. The structural motif of Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate shares similarities with known pharmacologically active compounds, suggesting that it may possess similar therapeutic effects. However, further experimental validation is required to confirm these hypotheses. Preclinical studies are currently underway to evaluate the pharmacokinetic properties, toxicity profiles, and potential therapeutic benefits of this compound.

The role of computational tools in drug discovery has been instrumental in accelerating the development process for new therapeutic agents. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic structure of Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate, aiding in the design of derivatives with enhanced efficacy. Additionally, virtual screening techniques have been used to identify potential binding partners and assess interaction affinities, streamlining the process of hit identification and lead optimization.

The environmental impact and sustainability considerations are also critical aspects when evaluating new chemical entities like Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate. Green chemistry principles have been increasingly integrated into synthetic methodologies to minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free reactions and catalytic processes have been explored to enhance efficiency while reducing environmental footprint.

Future directions in research may focus on exploring novel derivatives of this compound to improve its pharmacological profile. Structural modifications such as changes to the aromatic ring substituents or introduction of additional functional groups could lead to enhanced binding affinity or altered metabolic stability. Additionally, investigating the compound's interactions with specific disease-related pathways may uncover new therapeutic applications.

In conclusion,Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate (CAS No. 2229458-95-9) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies aim to elucidate its mechanism of action and evaluate its suitability for clinical development. As advancements in synthetic chemistry and computational biology continue to evolve,Tert-butyl N-1-(2-chloro-5-methylphenyl)-2-oxoethylcarbamate may serve as a valuable scaffold for designing next-generation therapeutics targeting various diseases.